Cas no 2229020-79-3 (5-(1-ethyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(1-ethyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2229020-79-3
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 6082929
• PubChem ID: 165880557
• Update Time: 2025-10-28

5-(1-ethyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1774515
• 2229020-79-3

• Inchi： 1S/C10H12N4O2/c1-3-14-6-11-5-8(14)9-7(10(15)16)4-12-13(9)2/h4-6H,3H2,1-2H3,(H,15,16)
• InChI Key： RMRDGFTVEXBCOT-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1=CN=CN1CC)=O

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 5-(1-ethyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

5-(1-Ethyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

5-(1-Ethyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid, also known by its CAS registry number CAS No. 2229020793, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The molecular structure of 5-(1-Ethyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid is characterized by a pyrazole ring fused with an imidazole moiety, along with an ethyl group and a carboxylic acid functional group. This combination of heterocyclic rings and substituents contributes to its versatile chemical properties. The compound's ability to form hydrogen bonds, due to the presence of the carboxylic acid group, plays a crucial role in its interactions within biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the production process. These methods not only enhance yield but also reduce reaction times, making the compound more accessible for large-scale applications.

In terms of biological activity, 5-(1-Ethyl-1H-imidazol-5-yl)-1-methyl-1H-pyrazole-4-carboxylic acid has shown promising results in preclinical studies. It exhibits potent inhibitory effects on certain enzymes, making it a potential candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. Furthermore, its ability to modulate cellular signaling pathways has been extensively studied, providing insights into its mechanism of action.

The compound's application extends beyond pharmacology into materials science. Its unique electronic properties make it a valuable component in the development of advanced materials, such as organic semiconductors and sensors. Recent research has explored its use in creating bio-inspired materials that mimic natural systems, opening new avenues for technological innovation.

In terms of toxicity and safety profiles, CAS No. 2229020793 has undergone rigorous testing to ensure its suitability for biomedical applications. Studies indicate that it exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use in drug development.

Looking ahead, the future of 5-(1-Ethyl-1H-imidazol-5-yli)-methylpyrazolecarboxylic acid lies in further exploration of its therapeutic potential and material applications. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities for this versatile compound.